Cas no 1604-43-9 (9,10-Anthracenedione,1,7-dinitro-)

• Product Name: 9,10-Anthracenedione,1,7-dinitro-
• CAS No: 1604-43-9
• MF: C₁₄H₆N₂O₆
• MW: 298.207243442535
• CID: 208793
• PubChem ID: 74147
• Update Time: 2025-04-19

9,10-Anthracenedione,1,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,7-dinitro-
• 1,7-dinitroanthracene-9,10-dione
• 1,7-dinitroanthraquinone
• 9,10-Anthracenedione, 1,7-dinitro-
• 1,7-dinitro-anthraquinone
• EINECS 216-514-5
• DTXSID60166878
• 1,7-Dinitro-9,10-anthracenedione
• 1,7-Dinitroanthrachinon
• SCHEMBL9185849
• FAVDZWIRBSMLOV-UHFFFAOYSA-N
• UW926QWY7Y
• NS00025226
• 1604-43-9
• AKOS005447191

• Inchi： 1S/C14H6N2O6/c17-13-8-5-4-7(15(19)20)6-10(8)14(18)12-9(13)2-1-3-11(12)16(21)22/h1-6H
• InChI Key： FAVDZWIRBSMLOV-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.02258
• Monoisotopic Mass: 298.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.42